Cas no 75702-88-4 (1H-Pyrazole, 4-methoxy-1-(1-methylethyl)-)

• Product Name: 1H-Pyrazole, 4-methoxy-1-(1-methylethyl)-
• CAS No: 75702-88-4
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 539111
• PubChem ID: 13018404
• Update Time: 2025-04-19

1H-Pyrazole, 4-methoxy-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-methoxy-1-(1-methylethyl)-
• 4-methoxy-1-propan-2-ylpyrazole
• DTXSID10515312
• 75702-88-4
• SCHEMBL10972730
• 1-isopropyl-4-methoxy-1H-pyrazole
• 4-Methoxy-1-(propan-2-yl)-1H-pyrazole

• Inchi： 1S/C7H12N2O/c1-6(2)9-5-7(10-3)4-8-9/h4-6H,1-3H3
• InChI Key： WIRJVOVMDKBPCP-UHFFFAOYSA-N
• SMILES： O(C)C1C=NN(C=1)C(C)C

Computed Properties

• Exact Mass: 140.094963011g/mol
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 27Ų